Cas no 177714-21-5 (MMSE)

• Product Name: MMSE
• CAS No: 177714-21-5
• MF: C₂₀H₂₆O₅S
• MW: 378.482445240021
• CID: 112692
• Update Time: 2024-01-24

MMSE Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-16,17-diol,3-(methoxymethoxy)-, cyclic 16,17-sulfate, (16b,17b)-
• 3-METHOXYMETHYL-16ALPHA,17BETA-EPIESTRIOL-O-CYCLIC SULFONE
• 3-(Methoxymethoxy)-1,3,5(10)-gonatriene-16beta,17beta diol-16,17-cyclic sulfate
• 3-O-METHOXYMETHYL-16,17-O-SULFURYL-16-EPIESTRIOL
• Estra-1,3,5(10)-triene-16,17-diol
• ESTRA-1,3,5(10)-TRIENE-16,17-DIOL,3-(METHOXYMETHOXY)-,CYCLIC SULFATE,(16ALPHA,17BETA)
• Estra-1,3,5(10)-triene-16,17-diol,3-(methoxymethoxy)-,cyclic sulfate,(16beta,17beta)
• MMSE
• MMSE, PRECURSOR FOR 16ALPHA-[18F]FLUOROESTRADIOL
• MMSE,Precursor for 16a-[18F]Fluoroestradiol
• 3-Methoxymethyl-16 beta,17beta-epiestriol-O-cyclic sulfone
• Estra-1,3,5(10)-triene-16,17-diol, 3-(methoxymethoxy)-, cyclic sulfate, (16beta,17beta)
• MMSE177714-21-5
• Estra-1,3,5(10)-triene-16,17-diol,
• ESTRA-1,3,5(10)-TRIENE-16,17-DIOL, 3-(METHOXYMETHOXY)-, CYCLIC SULFATE, (16ALPHA, 17BETA)

• Inchi： 1S/C20H26O5S/c1-3-23-13-5-7-14-12(10-13)4-6-16-15(14)8-9-20(2)17(16)11-18-19(20)25-26(21,22)24-18/h5,7,10,15-19H,3-4,6,8-9,11H2,1-2H3/t15-,16-,17+,18+,19+,20+/m1/s1
• InChI Key： JVVUTCZABCFENT-MILMJNAHSA-N
• SMILES： [C@@]12([H])C[C@@H]3OS(=O)(=O)O[C@@H]3[C@@]1(C)CC[C@]1([H])C3C=CC(OCC)=CC=3CC[C@@]21[H]

Computed Properties

• Exact Mass: 378.15000

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Melting Point: 152-153 °C
• Boiling Point: 544.6±50.0 °C(Predicted)
• PSA: 70.21000
• LogP: 4.66090